Cas no 2034491-14-8 (N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide)
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide
- N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
- N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-4-(trifluoromethoxy)benzenesulfonamide
-
- Inchi: 1S/C17H14F3NO5S2/c18-17(19,20)26-12-1-3-13(4-2-12)28(23,24)21-9-14(22)16-6-5-15(25-16)11-7-8-27-10-11/h1-8,10,14,21-22H,9H2
- InChI Key: LPQVLFFHCJJDOL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC(F)(F)F)(NCC(C1=CC=C(C2=CSC=C2)O1)O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 605
- XLogP3: 3.4
- Topological Polar Surface Area: 125
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6517-1369-2μmol |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide |
2034491-14-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1369-5μmol |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide |
2034491-14-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1369-10μmol |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide |
2034491-14-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1369-20μmol |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide |
2034491-14-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1369-1mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide |
2034491-14-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1369-2mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide |
2034491-14-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1369-3mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide |
2034491-14-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1369-4mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide |
2034491-14-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1369-5mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide |
2034491-14-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1369-10mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide |
2034491-14-8 | 10mg |
$79.0 | 2023-09-08 |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
Research Briefing on N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS: 2034491-14-8)
In recent years, the compound N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS: 2034491-14-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features including a thiophene-furan hybrid and a trifluoromethoxy group, has shown promising potential in various therapeutic applications. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide involves a multi-step process that includes the coupling of thiophene and furan moieties, followed by sulfonamide formation. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.
Pharmacological studies have revealed that this compound exhibits notable activity against a range of biological targets. Preliminary in vitro assays indicate potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking simulations have demonstrated strong binding affinity to certain protein targets, further supporting its therapeutic potential. These findings are particularly relevant for the development of novel treatments for chronic inflammatory diseases and certain types of cancer.
Recent in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. Animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. However, challenges such as metabolic stability and potential toxicity at higher doses remain areas of active investigation. Researchers are currently exploring structural modifications to enhance the compound's efficacy and safety profile.
In conclusion, N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.
2034491-14-8 (N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)